5-Hydroxymethyl-1-naphthaldehyde

• Molecular Formula: C12H10O2
• Molecular Weight: 186.21 g/mol
• IUPAC Name: 5-(hydroxymethyl)naphthalene-1-carbaldehyde
• InChI: InChI=1S/C12H10O2/c13-7-9-3-1-5-11-10(8-14)4-2-6-12(9)11/h1-7,14H,8H2
• InChI Key: ATUBVTMBPUKBNW-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C2C=CC=C(C2=C1)C=O)CO

Description

5-Hydroxymethyl-1-naphthaldehyde is a useful research compound. Its molecular formula is C12H10O2 and its molecular weight is 186.21 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

To a cooled (0° C.) solution of methyl 5-cyano-1-naphthylcarboxylate (1 g, 5 mmol) in 20 mL anhydrous THF was added DIBAL (1M in hexane, 20 mL, 20 mmol) via syringe. The mixture was then kept between 50-60° C. overnight. The mixture was then cooled to room temperature. The mixture was poured into a cold (0° C.) solution of 2 N HCl (100 mL). The product was extracted with ether (2×). The organic layer was washed with brine, dried over MgSO4 and concentrated. Silica gel column chromatography using hexane/ethyl acetate (2/1) gave the 0.85 g (91%) of the product.